Cas no 1433497-79-0 (2-(3-tert-butyl-5-isopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(3-tert-butyl-5-isopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1433497-79-0
• MF: C₁₉H₃₁BO₃
• MW: 318.258646249771
• CID: 2112074
• Update Time: 2023-11-19

2-(3-tert-butyl-5-isopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(3-tert-butyl-5-isopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• MUTLAICAESOSLY-UHFFFAOYSA-N
• 2-(3-tert-Butyl-5-isopropoxy-phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CID 89543431
• 1,3,2-Dioxaborolane, 2-[3-(1,1-dimethylethyl)-5-(1-methylethoxy)phenyl]-4,4,5,5-tetramethyl-

• Inchi： 1S/C19H31BO3/c1-13(2)21-16-11-14(17(3,4)5)10-15(12-16)20-22-18(6,7)19(8,9)23-20/h10-13H,1-9H3
• InChI Key： MUTLAICAESOSLY-UHFFFAOYSA-N
• SMILES： O1B(C2=CC(=CC(=C2)C(C)(C)C)OC(C)C)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 395
• Topological Polar Surface Area: 27.7

Experimental Properties

• Density: 0.97±0.1 g/cm3(Predicted)
• Boiling Point: 403.0±45.0 °C(Predicted)